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Compound of Interest

Compound Name: Erbium sulfate

Cat. No.: B085261 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the synthesis and crystallization of

Erbium (III) sulfate octahydrate (Er₂(SO₄)₃·8H₂O), yielding pink monoclinic crystals. The

primary method detailed is slow solvent evaporation, a reproducible technique for obtaining

high-quality single crystals from an aqueous solution.

Physicochemical Data
A summary of the key quantitative data for Erbium (III) sulfate is presented in Table 1. This

information is critical for the preparation of saturated solutions required for crystal growth.
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Property Value Reference

Chemical Formula Er₂(SO₄)₃ (anhydrous) [1]

Er₂(SO₄)₃·8H₂O (octahydrate) [1][2]

Molecular Weight 622.69 g/mol (anhydrous) [1]

766.83 g/mol (octahydrate) [3]

Appearance Pink crystalline solid [1][3]

Crystal System Monoclinic [2][3]

Density 3.678 g/cm³ (anhydrous) [1]

3.217 g/cm³ (octahydrate) [1]

Solubility in Water 160 g/L at 20°C (octahydrate) [1]

65.3 g/L at 40°C (octahydrate) [1]

Experimental Protocols
This section outlines the detailed methodology for the synthesis of Erbium (III) sulfate and the

subsequent growth of single crystals.

Protocol 1: Synthesis of Erbium (III) Sulfate
This protocol describes the synthesis of Erbium (III) sulfate from Erbium (III) oxide and sulfuric

acid.

Materials:

Erbium (III) oxide (Er₂O₃)

Concentrated sulfuric acid (H₂SO₄)

Deionized water

Glass beaker
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Magnetic stirrer and stir bar

Heating plate

pH meter or pH indicator strips

Procedure:

Safety Precautions: Conduct the synthesis in a well-ventilated fume hood. Wear appropriate

personal protective equipment (PPE), including safety goggles, a lab coat, and acid-resistant

gloves. Concentrated sulfuric acid is highly corrosive.

Reaction Setup: Place a magnetic stir bar in a glass beaker and add a measured quantity of

deionized water.

Acid Addition: Slowly and carefully add a stoichiometric amount of concentrated sulfuric acid

to the deionized water while stirring continuously. The reaction is exothermic.

Erbium Oxide Addition: Gradually add Erbium (III) oxide powder to the diluted sulfuric acid

solution. The reaction is as follows: Er₂O₃ + 3H₂SO₄ → Er₂(SO₄)₃ + 3H₂O[1]

Heating and Dissolution: Gently heat the solution on a heating plate while stirring to facilitate

the complete dissolution of the Erbium (III) oxide. The solution will turn pink.

Neutralization: After the reaction is complete, carefully check the pH of the solution. If the

solution is too acidic, it can be neutralized by the cautious addition of a small amount of

Erbium (III) oxide.

Filtration: Once the solution has cooled to room temperature, filter it to remove any

unreacted Erbium (III) oxide or other impurities. The resulting clear pink solution is aqueous

Erbium (III) sulfate.

Protocol 2: Crystal Growth by Slow Evaporation
This protocol details the procedure for growing Erbium (III) sulfate octahydrate crystals from the

synthesized aqueous solution using the slow evaporation method[2][4].

Materials:
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Aqueous Erbium (III) sulfate solution (from Protocol 1)

Crystallization dish or a clean, wide-mouthed glass beaker

Filter paper or a watch glass

Parafilm

Procedure:

Solution Preparation: Prepare a saturated or near-saturated solution of Erbium (III) sulfate at

room temperature (approximately 20-25°C)[2]. Based on solubility data, this corresponds to

approximately 160 g of Erbium (III) sulfate octahydrate per liter of water[1]. If starting with a

more dilute solution, it can be concentrated by gentle heating to evaporate some of the

water.

Crystallization Vessel: Transfer the saturated solution to a clean crystallization dish or

beaker. The vessel should be free of dust and scratches, which can act as unwanted

nucleation sites.

Covering the Vessel: Cover the opening of the vessel with a piece of filter paper or a watch

glass. To slow down the rate of evaporation, the cover can be sealed with parafilm, and a few

small holes can be pierced in the parafilm[4]. A slower evaporation rate generally leads to the

formation of larger and higher-quality crystals.

Incubation: Place the crystallization vessel in a location with a stable temperature and

minimal vibrations. A temperature range of 20-25°C is recommended[2].

Crystal Formation: Over time, as the solvent evaporates, the concentration of the solute will

increase, leading to supersaturation and the formation of crystals.

Harvesting Crystals: Once the crystals have reached the desired size, they can be carefully

removed from the solution using tweezers. The crystals should then be dried on a piece of

filter paper.

Visualized Experimental Workflow
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The following diagram illustrates the logical flow of the experimental process for growing

Erbium (III) sulfate crystals.

Synthesis of Erbium (III) Sulfate

Crystal Growth by Slow Evaporation

Erbium (III) Oxide
Dissolution in H₂SO₄(aq)

Sulfuric Acid

Filtration Aqueous Er₂(SO₄)₃ Solution Prepare Saturated Solution
(20-25°C) Slow Evaporation Erbium Sulfate

Octahydrate Crystals

Click to download full resolution via product page

Caption: Workflow for Erbium Sulfate Crystal Growth.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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